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Compound of Interest

Compound Name: Decyl methacrylate

Cat. No.: B1582860

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for working with Decyl Methacrylate, offering procedural, step-by-step guidance to
ensure laboratory safety and proper chemical management.

Essential Safety Information

Decyl methacrylate is a combustible liquid that can cause skin and serious eye irritation.[1] It
may also cause an allergic skin reaction and respiratory irritation.[1] It is crucial to handle this
chemical with appropriate personal protective equipment in a well-ventilated area.[2][3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling Decyl Methacrylate:

o Eye Protection: Chemical safety glasses or a face shield.[4][5]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[6][7] It is important to
consult the glove manufacturer's resistance guide.

o Skin and Body Protection: A lab coat or chemical-resistant apron.[7] In case of potential
splashing, coveralls are recommended.[5]
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» Respiratory Protection: If working outside a fume hood or in an area with inadequate
ventilation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1][8]

Operational Plan: From Handling to Disposal

A systematic approach to handling Decyl Methacrylate is crucial for maintaining a safe
laboratory environment.

Handling and Storage

o Preparation: Before handling, ensure that an emergency shower and eyewash station are
readily accessible.[9] All personnel involved must be trained on the specific hazards and
handling procedures for Decyl Methacrylate.

» Ventilation: Always handle Decyl Methacrylate in a well-ventilated area, preferably within a
chemical fume hood.[2][4]

e Avoiding Incompatibilities: Keep Decyl Methacrylate away from strong oxidizing agents,
acids, and bases.[1][10] It can react with these substances, generating heat.[1][10] Store it
away from heat, sparks, open flames, and direct sunlight.[4][11]

o Storage Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.
[2][12]

 Inert Gas: Do not store under an inert gas atmosphere, as the presence of oxygen is
required for the stabilizer to function effectively.[11][13]

Disposal Plan

Proper disposal of Decyl Methacrylate and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste Decyl Methacrylate and any contaminated materials (e.g.,
absorbent paper, gloves) in a designated, properly labeled, and sealed container for
hazardous waste.[1][10][14]

e Disposal Method: The recommended disposal method is incineration by a licensed chemical
destruction plant.[2][15] Do not discharge into sewer systems.[2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-methacrylate
https://www.cdc.gov/niosh/npg/npgd0426.html
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methylmethacrylate.pdf
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://wap.guidechem.com/msds/3179-47-3.html
https://scipoly.com/wp-content/uploads/2020/09/884-sds-1.pdf
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-methacrylate
https://cameochemicals.noaa.gov/chemical/20097
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-methacrylate
https://cameochemicals.noaa.gov/chemical/20097
https://scipoly.com/wp-content/uploads/2020/09/884-sds-1.pdf
https://jamorin.com/wp-content/uploads/2019/04/IDMA_TDS_en.pdf
https://wap.guidechem.com/msds/3179-47-3.html
https://www.tcichemicals.com/BE/en/sds/M0083_EU_6N.pdf
https://jamorin.com/wp-content/uploads/2019/04/IDMA_TDS_en.pdf
https://www.petrochemistry.eu/wp-content/uploads/2019/08/Methacrylate-Esters-Safe-Handling-Manual-Rev-FINAL-8-22-19.pdf
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-methacrylate
https://cameochemicals.noaa.gov/chemical/20097
https://www.quora.com/How-do-I-dispose-of-waste-methyl-methacrylate
https://wap.guidechem.com/msds/3179-47-3.html
https://www.slchemtech.com/news/how-dispose-waste-methyl-methacrylate.html
https://wap.guidechem.com/msds/3179-47-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Empty Containers: Triple rinse empty containers with a suitable solvent. After rinsing, the
containers can be disposed of as regular trash, with the label defaced.[9]

Quantitative Data Summary

The following table summarizes key quantitative data for Decyl Methacrylate.

Property Value Reference
Molecular Formula C14H2602 [16]
Molecular Weight 226.35 g/mol [16]

Boiling Point 167°C at 1.3 kPa [12]

Flash Point 143°C [12]
Relative Density 0.87 [12]
Solubility in Water Insoluble [1][20]

Emergency Protocols

Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with soap and plenty of water for at least 15 minutes. If skin irritation or a rash occurs, get
medical advice.[1][4]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the
person feels unwell, call a poison center or doctor.[2][3]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison
control center immediately.[9][17]
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Spill Response Workflow

A clear and logical workflow is essential for effectively managing a Decyl Methacrylate spill.

Decyl Methacrylate Spill Response Workflow

<« - Seek Medical Attention
if Exposed

Assess Spill Size
and Immediate Risk

Large Spill (>1 L)
or Unknown

Small Spill (<1 L)

Evacuate Immediate Area
Alert Others

Don Appropriate PPE

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

A J
Decontaminate Spill Area - Notify Supervisor
with Soap and Water and EH&S

Dispose of Waste
According to Protocol

End of Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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